Cas no 1523618-12-3 (3,3-difluoropiperidin-4-one;hydrochloride)

3,3-Difluoropiperidin-4-one hydrochloride is a fluorinated piperidine derivative with significant utility in pharmaceutical and agrochemical research. The incorporation of difluoromethylene groups enhances metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The hydrochloride salt form improves solubility and handling properties, facilitating its use in synthetic applications. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its rigid, fluorine-substituted scaffold. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. The compound’s versatility and stability make it a preferred choice for medicinal chemistry and fine chemical synthesis.

3,3-difluoropiperidin-4-one;hydrochloride structure

1523618-12-3 structure

Product Name:3,3-difluoropiperidin-4-one;hydrochloride

CAS No:1523618-12-3

MF:C₅H₈ClF₂NO

MW:171.573

MDL:MFCD18909949

CID:4554173

PubChem ID:72207601

Update Time:2025-08-11

3,3-difluoropiperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3,3-DIFLUORO-4-PIPERIDINONE HCL H2O
- 3,3-difluoropiperidin-4-one;hydrochloride
- 3,3-Difluoro-piperidin-4-one hydrochloride monohydrate
- 1523618-12-3
- 3,3-DIFLUORO-4-PIPERIDINONEHCLH2O
- AKOS025290295
- 3,3-Difluoropiperidin-4-onehydrochloride
- SB20641
- 3,3-Difluoropiperidin-4-one HCl hydrate
- SCHEMBL20532139
- P12504
- XQNYCEFQCLYCNA-UHFFFAOYSA-N
- PB31926
- 3,3-DIFLUORO-4-PIPERIDINONE HYDROCHLORIDE
- AS-65135
- 3,3-DIFLUORO-4-PIPERIDINONE HCL
- CS-0058731
- 3,3-Difluoropiperidin-4-one hydrochloride
- C5H8ClF2NO
- MFCD18909949
- 1283720-75-1
- 3,3-Difluoropiperidin-4-one HCl
- MDL： MFCD18909949
- Inchi： InChI=1S/C5H7F2NO.ClH/c6-5(7)3-8-2-1-4(5)9;/h8H,1-3H2;1H
- InChI Key： XQNYCEFQCLYCNA-UHFFFAOYSA-N
- SMILES： C1CNCC(C1=O)(F)F.Cl

Computed Properties

Exact Mass: 171.0262479g/mol
Monoisotopic Mass: 171.0262479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1Å²

3,3-difluoropiperidin-4-one;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D84020-1g	3,3-Difluoropiperidin-4-one hydrochloride	1523618-12-3	95%	1g	¥1230.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D84020-5g	3,3-Difluoropiperidin-4-one hydrochloride	1523618-12-3	95%	5g	¥3690.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D84020-10g	3,3-Difluoropiperidin-4-one hydrochloride	1523618-12-3	95%	10g	¥5900.0	2023-09-08
TRC	D268825-250mg	3,3-Difluoro-4-piperidinone hydrochloride	1523618-12-3		250mg	$ 620.00	2022-06-05
TRC	D268825-500mg	3,3-Difluoro-4-piperidinone hydrochloride	1523618-12-3		500mg	$ 1030.00	2022-06-05
TRC	D268825-1000mg	3,3-Difluoro-4-piperidinone hydrochloride	1523618-12-3		1g	$ 1650.00	2022-06-05
eNovation Chemicals LLC	D960756-1g	3,3-difluoropiperidin-4-one hydrochloride	1523618-12-3	95%	1g	$165	2023-09-02
eNovation Chemicals LLC	D499102-1g	3,3-difluoropiperidin-4-one hydrochloride	1523618-12-3	97%	1g	$485	2024-07-21
eNovation Chemicals LLC	D499102-5g	3,3-difluoropiperidin-4-one hydrochloride	1523618-12-3	97%	5g	$1455	2024-07-21
eNovation Chemicals LLC	D499102-10g	3,3-difluoropiperidin-4-one hydrochloride	1523618-12-3	97%	10g	$2210	2024-07-21